3-[[[4-(4-Methoxyphenyl)-6-(trifluoromethyl)-2-pyrimidinyl]thio]methyl]benzoic acid

• Molecular Formula: C20H15F3N2O3S
• Molecular Weight: 420.4 g/mol
• IUPAC Name: 3-[[4-(4-methoxyphenyl)-6-(trifluoromethyl)pyrimidin-2-yl]sulfanylmethyl]benzoic acid
• InChI: InChI=1S/C20H15F3N2O3S/c1-28-15-7-5-13(6-8-15)16-10-17(20(21,22)23)25-19(24-16)29-11-12-3-2-4-14(9-12)18(26)27/h2-10H,11H2,1H3,(H,26,27)
• InChI Key: BYHGFIYOZJWIDJ-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)C2=CC(=NC(=N2)SCC3=CC(=CC=C3)C(=O)O)C(F)(F)F

Description

3-[[[4-(4-methoxyphenyl)-6-(trifluoromethyl)-2-pyrimidinyl]thio]methyl]benzoic acid is a member of pyrimidines.

Scientific Research Applications

Synthesis and Structure Analysis

• Synthesis Techniques : The compound has been synthesized through specific reactions, for instance, by reacting (4-methoxy-6-methylthio-2-pyrimidinyl)amine with other chemical compounds, forming conjugated systems useful in various applications (H. Ming & D. South, 2004).

• Crystal Structure : The crystal structures of related compounds have been determined, providing insights into their molecular configuration and potential applications in material science and chemistry (H. Ming & D. South, 2004).

Biological and Pharmaceutical Research

• Receptor Antagonist : Derivatives of this compound have been found to act as potent leukotriene B4 receptor antagonists, indicating potential for therapeutic applications (R. A. Daines et al., 1994).

• Antimicrobial Activity : Certain derivatives have shown antimicrobial properties, suggesting their use in combating microbial infections (Parthiv K. Chaudhari, 2012).

Chemical and Material Science

• Pigment Dispersion in Ink : Some derivatives have been used to improve the dispersion properties and stability of pigments in ink, indicating their application in the ink manufacturing industry (Gihyun Song et al., 2017).

• Molecular Seeds in Drug Discovery : The compound has contributed to the de novo generation of target selectivity and potency in drug discovery, highlighting its role in the development of new pharmaceuticals (Jan Lanz & Rainer Riedl, 2014).

• Functionalization in Organic Chemistry : It has been used in the regioselective functionalization of certain compounds, showing its versatility in organic synthesis (W. Dmowski & K. Piasecka-Maciejewska, 1998).